Cas no 2680698-04-6 (benzyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate)

• Product Name: benzyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate
• CAS No: 2680698-04-6
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6150429
• PubChem ID: 165934277
• Update Time: 2025-06-08

benzyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7070851
• 2680698-04-6
• benzyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate

• Inchi： 1S/C15H17NO4/c1-11-7-8-14(20-11)13(17)9-16-15(18)19-10-12-5-3-2-4-6-12/h2-8,13,17H,9-10H2,1H3,(H,16,18)
• InChI Key： ASDHKJGBPBGNDN-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(CNC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.7Ų

Additional information on benzyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate

Professional Introduction to Benzyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate (CAS No. 2680698-04-6)

Benzyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate, a compound with the chemical identifier CAS No. 2680698-04-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound features a benzyl group attached to a carbamate moiety, which is further linked to a hydroxyl-substituted ethyl chain terminated by a 5-methylfuran-2-yl group. This distinctive configuration imparts specific chemical and pharmacological properties that make it a promising candidate for various therapeutic interventions.

The synthesis and characterization of Benzyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate have been subjects of extensive research in recent years. The introduction of the hydroxyl group and the 5-methylfuran moiety into the molecular structure enhances its solubility and bioavailability, which are critical factors in drug design. Furthermore, the presence of these functional groups allows for diverse interactions with biological targets, making this compound a versatile tool in the development of novel therapeutic agents.

Recent studies have highlighted the potential of this compound in addressing various biological challenges. For instance, its structural features suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. This has led to investigations into its potential use as an anti-inflammatory agent, with preliminary findings indicating promising results in preclinical models. The ability of Benzyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate to modulate these pathways could pave the way for new treatments for chronic inflammatory diseases.

In addition to its anti-inflammatory properties, this compound has shown promise in other therapeutic areas. Research has indicated that it may possess neuroprotective effects, making it a candidate for the development of treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in its structure allows it to interact with specific targets in the brain, potentially mitigating neuronal damage and slowing disease progression.

The pharmacokinetic profile of Benzyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate is another area of significant interest. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its clinical efficacy. The hydroxyl group enhances its solubility in water, while the benzyl and carbamate groups contribute to its stability and bioavailability. These characteristics make it an attractive candidate for further development into a viable therapeutic agent.

Advances in computational chemistry and molecular modeling have further facilitated the exploration of Benzyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate's pharmacological potential. These tools have enabled researchers to predict how this compound interacts with biological targets at a molecular level, providing insights into its mechanism of action. Such computational studies are crucial for guiding experimental design and optimizing drug candidates for clinical trials.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have developed innovative synthetic routes that enhance efficiency and scalability, making it feasible to produce sufficient quantities for preclinical and clinical studies. The optimization of these synthetic processes is essential for translating laboratory findings into practical applications.

The safety profile of Benzyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have assessed its acute and chronic toxicity, as well as its potential for causing adverse effects at various doses. These studies have provided valuable data on safe dosage ranges and potential side effects, which are essential for ensuring patient safety in future clinical trials.

The development pipeline for this compound is rapidly advancing, with several research groups collaborating to explore its full therapeutic potential. Clinical trials are being planned to evaluate its efficacy and safety in humans, with particular focus on conditions such as inflammation-related disorders and neurodegenerative diseases. The progress made so far suggests that Benzyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate could soon become a valuable addition to the arsenal of pharmaceutical treatments available today.

In conclusion, Benzyl N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]carbamate (CAS No. 2680698-04-6) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features, favorable pharmacokinetic properties, and promising preclinical results make it a compelling candidate for further development into novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions facing society today.